Cas no 31460-68-1 (2-Azetidinecarboxamide,1-(1,1-dimethylethyl)-)

2-Azetidinecarboxamide,1-(1,1-dimethylethyl)- structure
31460-68-1 structure
Product name:2-Azetidinecarboxamide,1-(1,1-dimethylethyl)-
CAS No:31460-68-1
MF:C8H16N2O
MW:156.225441932678
CID:315049
PubChem ID:282398

2-Azetidinecarboxamide,1-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Azetidinecarboxamide,1-(1,1-dimethylethyl)-
    • SMR000528597
    • MLS000738264
    • 1-tert-butylazetidine-2-carboxamide
    • NSC-135862
    • 31460-68-1
    • SCHEMBL10159973
    • NSC135862
    • DTXSID00300294
    • CHEMBL1376983
    • Inchi: InChI=1S/C8H16N2O/c1-8(2,3)10-5-4-6(10)7(9)11/h6H,4-5H2,1-3H3,(H2,9,11)
    • InChI Key: IKWQUKXRSSVXMT-UHFFFAOYSA-N
    • SMILES: CC(N1CCC1C(N)=O)(C)C

Computed Properties

  • Exact Mass: 156.12638
  • Monoisotopic Mass: 156.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3Ų
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.064
  • Boiling Point: 276.8°Cat760mmHg
  • Flash Point: 121.2°C
  • Refractive Index: 1.507
  • PSA: 46.33

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